Biochemical Potency: Cytochrome c Displacement
IP3RCYT inhibits cytochrome c binding to the IP3R C-terminus with an IC₅₀ of ~100 nM in GST pull-down assays [1]. In contrast, IP3RPEP6, a recently developed competitive peptide inhibitor, blocks IP3R channel opening with IC₅₀ values of 9.0 μM (IP3R1), 3.9 μM (IP3R2), and 4.3 μM (IP3R3) [2]. The two peptides act through entirely distinct mechanisms: IP3RCYT sequesters cytochrome c and prevents its docking to the channel, whereas IP3RPEP6 competes with IP3 at the ligand-binding site [1][2]. Investigators studying cytochrome c–IP3R feedforward signaling require IP3RCYT because IP3RPEP6 does not block the cytochrome c interaction and cannot substitute for this mechanistic target [1][3].
| Evidence Dimension | IC₅₀ for inhibition of target interaction (biochemical binding assay) |
|---|---|
| Target Compound Data | IC₅₀ ≈ 100 nM (cytochrome c binding to IP3R C-terminus; GST pull-down, 80 nM cytochrome c) |
| Comparator Or Baseline | IP3RPEP6: IC₅₀ 9.0 μM (IP3R1), 3.9 μM (IP3R2), 4.3 μM (IP3R3); competitive IP3R channel inhibition by on-nucleus patch-clamp |
| Quantified Difference | IP3RCYT is 39- to 90-fold more potent than IP3RPEP6 on a molar IC₅₀ basis (100 nM vs. 3.9–9.0 μM); the two peptides target non-overlapping molecular interactions |
| Conditions | IP3RCYT: GST-FL IP3R C-terminus + 80 nM cytochrome c, GST-Sepharose pull-down, Western blot detection. IP3RPEP6: on-nucleus patch-clamp of IP3R2 channels, carbachol-induced Ca²⁺ responses in IP3R subtype-expressing cells |
Why This Matters
For procurement decisions, IP3RCYT is the only peptide that biochemically disrupts the cytochrome c–IP3R interaction, and its ~100 nM IC₅₀ means that nanomolar working concentrations suffice for binding displacement studies, whereas IP3RPEP6 requires micromolar concentrations and addresses a different pharmacological question.
- [1] Boehning D, van Rossum DB, Patterson RL, Snyder SH. A peptide inhibitor of cytochrome c/inositol 1,4,5-trisphosphate receptor binding blocks intrinsic and extrinsic cell death pathways. Proc Natl Acad Sci U S A. 2005;102(5):1466–1471. doi:10.1073/pnas.0409650102 View Source
- [2] Vervloessem T, Kerkhofs M, La Rovere RM, et al. IP3RPEP6, a novel peptide inhibitor of IP3 receptor channels that does not affect connexin-43 hemichannels. Acta Physiol (Oxf). 2024;240(3):e14102. doi:10.1111/apha.14102 View Source
- [3] Saleem H, Tovey SC, Molinski TF, Taylor CW. Interactions of antagonists with subtypes of inositol 1,4,5-trisphosphate (IP3) receptor. Br J Pharmacol. 2014;171(13):3298–3312. doi:10.1111/bph.12685 View Source
